Cas no 1307310-12-8 (tert-butyl 4-carbamoylbenzoate)

• Product Name: tert-butyl 4-carbamoylbenzoate
• CAS No: 1307310-12-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6104083
• PubChem ID: 57902885
• Update Time: 2025-11-06

tert-butyl 4-carbamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-carbamoylbenzoate
• Benzoic acid, 4-(aminocarbonyl)-, 1,1-dimethylethyl ester
• EN300-10699658
• SCHEMBL21015615
• AKOS018718693
• 1307310-12-8

• Inchi： 1S/C12H15NO3/c1-12(2,3)16-11(15)9-6-4-8(5-7-9)10(13)14/h4-7H,1-3H3,(H2,13,14)
• InChI Key： CYQFJLUPQMMIEN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C1=CC=C(C(N)=O)C=C1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 360.7±25.0 °C(Predicted)
• pka: 15.45±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on tert-butyl 4-carbamoylbenzoate

Chemical Profile of Tert-butyl 4-Carbamoylbenzoate (CAS No 1307310-12-8)

Tert-butyl 4-carbamoylbenzoate, identified by its Chemical Abstracts Service (CAS) number 1307310-12-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of carbamoyl esters, characterized by the presence of a carbamoyl group (-NHCOO-) attached to a benzene ring, with a tert-butyl substituent at the fourth position. The structural configuration of this molecule imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The synthesis of tert-butyl 4-carbamoylbenzoate typically involves multi-step organic reactions, often starting from readily available aromatic precursors such as 4-bromobenzoic acid or 4-chlorobenzoic acid. The introduction of the carbamoyl group is commonly achieved through reactions with cyanates or urea derivatives, followed by esterification using ter-t-butanol. This synthetic route highlights the compound's versatility and the ease with which it can be incorporated into more complex molecular frameworks.

In recent years, there has been growing interest in carbamoyl-substituted benzoates due to their potential biological activities. Studies have demonstrated that derivatives of benzoic acid with carbamoyl groups exhibit diverse pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial effects. The tert-butyl group in tert-butyl 4-carbamoylbenzoate enhances lipophilicity, which can improve membrane permeability and thus bioavailability when used in drug formulations.

One of the most compelling areas of research involving tert-butyl 4-carbamoylbenzoate is its application as a building block in medicinal chemistry. Researchers have explored its utility in designing novel therapeutic agents targeting various diseases. For instance, studies have shown that carbamoyl benzoates can interact with specific enzymes and receptors, modulating pathways involved in neurodegenerative disorders such as Alzheimer's disease. The tert-butyl group's steric bulk can fine-tune binding interactions, potentially leading to higher selectivity and reduced side effects.

The chemical stability and reactivity of tert-butyl 4-carbamoylbenzoate also make it an attractive candidate for use in material science applications. Its ability to undergo controlled reactions under mild conditions allows for the development of advanced polymers and coatings with tailored properties. Additionally, the compound's compatibility with other functional groups enables its incorporation into complex molecular architectures, facilitating the creation of hybrid materials with enhanced performance characteristics.

Electrochemical studies on derivatives similar to tert-butyl 4-carbamoylbenzoate have revealed interesting redox properties, suggesting potential applications in organic electronics and energy storage devices. The presence of electron-withdrawing groups like the carbamoyl moiety influences electron delocalization within the benzene ring, affecting its conductivity and charge transport capabilities. This has opened up new avenues for research into organic semiconductors and electrochemical sensors.

The pharmaceutical industry has also been exploring the use of tert-butyl 4-carbamoylbenzoate as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural features allow for modifications that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. Recent advances in computational chemistry have enabled virtual screening of this compound against large databases of biological targets, identifying promising candidates for further development.

In conclusion, tert-butyl 4-carbamoylbenzoate (CAS No 1307310-12-8) represents a versatile and multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and chemical properties make it a valuable tool for researchers in pharmaceuticals, materials science, and electrochemistry. As ongoing studies continue to uncover new applications and functionalities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.